molecular formula C11H18O2 B1197252 2-Bornanecarboxylic acid

2-Bornanecarboxylic acid

Cat. No. B1197252
M. Wt: 182.26 g/mol
InChI Key: ZURRKVIQUKNLHF-UHFFFAOYSA-N
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Description

2-Bornanecarboxylic acid, also known as 2-Bornanecarboxylic acid, is a useful research compound. Its molecular formula is C11H18O2 and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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properties

Product Name

2-Bornanecarboxylic acid

Molecular Formula

C11H18O2

Molecular Weight

182.26 g/mol

IUPAC Name

1,7,7-trimethylbicyclo[2.2.1]heptane-2-carboxylic acid

InChI

InChI=1S/C11H18O2/c1-10(2)7-4-5-11(10,3)8(6-7)9(12)13/h7-8H,4-6H2,1-3H3,(H,12,13)

InChI Key

ZURRKVIQUKNLHF-UHFFFAOYSA-N

Canonical SMILES

CC1(C2CCC1(C(C2)C(=O)O)C)C

synonyms

camphanic acid
R-Hca cpd
S-Hca cpd

Origin of Product

United States

Synthesis routes and methods

Procedure details

The formed substance, 3,4-di-O-allyl-5,6-di-O-benzyl-myo-inositol (12.1 g) together with dibutylin oxide (4.0 g) and dry benzene (150 ml) was heated under reflux for 2 hours. After evaporation of benzene and addition of dry dimethyl formamide (60 ml) and benzyl bromide (5.5 ml) the solution was kept at 50° C. for 24 hours. The crude product was chromatographed on silica gel (250 g) and eluted with ether-light petroleum to give 9.5 g of 1,5,6-tri-O-benzyl-3,4-di-O-allyl-myo-inositol. A mixture of the obtained product, toluene-p-sulphonic acid monohydrate (0.9 g), ethanol (190 ml), water (10 ml) and palladium-on-charcoal (1 g, 10% from Fluka) was heated under reflux with stirring for 4 hours. The crude product was chromatographed on silica gel and elution with ether-light petroleum (4:1) gave a compound, identified with NMR to be 1,5,6-tri-O-benzyl-myo-inositol. The described substances are racemic mixtures. If desired the racemic mixture of the latter one could be separated into the enantiomeric forms by forming diastereomers with camphanic acid.
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